molecular formula C8H9ClN2O5S B8398449 N,N-Dimethyl-6-chloro-2-hydroxy-3-nitrobenzenesulfonamide

N,N-Dimethyl-6-chloro-2-hydroxy-3-nitrobenzenesulfonamide

Cat. No.: B8398449
M. Wt: 280.69 g/mol
InChI Key: GUCVBWZRPLUWGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Dimethyl-6-chloro-2-hydroxy-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C8H9ClN2O5S and its molecular weight is 280.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9ClN2O5S

Molecular Weight

280.69 g/mol

IUPAC Name

6-chloro-2-hydroxy-N,N-dimethyl-3-nitrobenzenesulfonamide

InChI

InChI=1S/C8H9ClN2O5S/c1-10(2)17(15,16)8-5(9)3-4-6(7(8)12)11(13)14/h3-4,12H,1-2H3

InChI Key

GUCVBWZRPLUWGT-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)C1=C(C=CC(=C1O)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of N,N-dimethyl-2,6-dichloro-3-nitrobenzenesulfonamide (2.64 g, 8.83 mmol), 60% sodium hydride (1.06 g, 26.5 mmol) and water (191 mg, 10.6 mmol) was heated to 35° C. while kept under argon atmosphere for 16 hours. The solvent was evaporated. when The reaction was almost complete as indicated by 1H NMR. The residue was diluted with ethyl acetate and washed with 1N aq. HCl. The solvent was concentrated to give the crude material. Column chromatography on silica gel, eluting with ethyl acetate/hexane/acetic acid (40/58/2, v/v/v), gave the desired product (2.3 g, 93%). EI-MS (m/z)279.5 (M−).
Name
N,N-dimethyl-2,6-dichloro-3-nitrobenzenesulfonamide
Quantity
2.64 g
Type
reactant
Reaction Step One
Quantity
1.06 g
Type
reactant
Reaction Step One
Name
Quantity
191 mg
Type
reactant
Reaction Step One
Yield
93%

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